Butyl[1-(3-methylthiophen-2-yl)ethyl]amine

Core Science & Biosynthesis

Butyl[1-(3-methylthiophen-2-yl)ethyl]amine CAS number 1341396-29-9

Topic: Butyl[1-(3-methylthiophen-2-yl)ethyl]amine (CAS 1341396-29-9) Content Type: Technical Monograph & Synthetic Guide

Optimizing Thiophene Scaffolds for Medicinal Chemistry Applications

Executive Summary

Butyl[1-(3-methylthiophen-2-yl)ethyl]amine (CAS 1341396-29-9) is a specialized secondary amine intermediate used primarily in the synthesis of pharmaceutical candidates targeting G-protein coupled receptors (GPCRs) and kinase signaling pathways. Structurally, it features a 3-methylthiophene core—a classic bioisostere for 2-substituted phenyl rings—linked to a hydrophobic butyl chain via a chiral ethylamine bridge.

This guide provides a comprehensive technical analysis of this compound, focusing on its synthetic accessibility, physicochemical properties, and strategic application in structure-activity relationship (SAR) campaigns. It is designed to serve researchers requiring field-proven protocols for synthesis and handling.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

The compound represents a strategic balance between the electron-rich thiophene ring and the lipophilic alkyl tail, making it an ideal "linker" or "tail" moiety in drug design.

Table 1: Physicochemical Specifications

Property	Specification	Notes
IUPAC Name	N-butyl-1-(3-methylthiophen-2-yl)ethan-1-amine
CAS Number	1341396-29-9
Molecular Formula	C₁₁H₁₉NS
Molecular Weight	197.34 g/mol
Predicted LogP	~3.2 - 3.5	High lipophilicity suitable for CNS penetration.[1]
Predicted pKa	~9.8 (Secondary Amine)	Protonated at physiological pH.
Chirality	1 Chiral Center (C1 of ethyl group)	Typically supplied as racemate; resolution required for specific binding.
Appearance	Colorless to pale yellow oil	Oxidizes/darkens upon air exposure.[1]

Synthetic Methodology

Retrosynthetic Analysis

The most robust route to CAS 1341396-29-9 is the Reductive Amination of 2-acetyl-3-methylthiophene with n-butylamine. This pathway avoids the over-alkylation issues common with direct alkylation and tolerates the acid-sensitive thiophene ring if mild reducing agents are used.

Figure 1: Synthetic Pathway Visualization

Caption: One-pot reductive amination strategy utilizing mild borohydride reduction to preserve the thiophene ring.

Field-Proven Synthetic Protocol

Objective: Synthesize 10g of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine. Mechanism: Imine formation followed by in situ hydride transfer.

Reagents:

• 2-Acetyl-3-methylthiophene (1.0 eq)

• n-Butylamine (1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Acetic Acid (1.0 eq)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (anhydrous)

Step-by-Step Workflow:

• Imine Formation:

  • In a flame-dried round-bottom flask under Nitrogen, dissolve 2-acetyl-3-methylthiophene (10.0 g, 71.3 mmol) in anhydrous DCE (150 mL).

  • Add n-butylamine (6.26 g, 85.6 mmol) followed by Acetic Acid (4.1 mL, 71.3 mmol).

  • Expert Insight: The 3-methyl group on the thiophene creates steric hindrance near the carbonyl. Stirring for 1-2 hours at room temperature is crucial to ensure equilibrium favors the imine before adding the reducing agent.

• Reduction:

  • Cool the mixture to 0°C.

  • Add Sodium Triacetoxyborohydride (22.7 g, 107 mmol) portion-wise over 20 minutes. Caution: Gas evolution (H₂).

  • Allow the reaction to warm to room temperature and stir overnight (12-16 hours).

  • Validation: Monitor via TLC (System: 10% MeOH in DCM). The starting ketone spot (high R_f) should disappear.

• Workup & Purification:

  • Quench with saturated aqueous NaHCO₃ (100 mL) and stir vigorously for 30 minutes to decompose boron complexes.

  • Extract with DCM (3 x 100 mL).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: The crude oil is often sufficient for next steps. For high purity (>98%), perform flash column chromatography (SiO₂, Gradient: 0-5% MeOH in DCM with 1% NH₄OH).

Applications in Drug Discovery

Medicinal Chemistry Rationale

This building block offers specific advantages in Lead Optimization campaigns:

• Bioisosterism: The thiophene ring is a classic bioisostere for phenyl groups but with distinct electronic properties. Thiophene is electron-rich, allowing for stronger

  - interactions or cation- interactions in receptor pockets.

• Metabolic Blocking: The 3-methyl group is not just structural; it serves a functional role by blocking the metabolic "soft spot" at the thiophene-3 position, preventing rapid oxidation by cytochrome P450 enzymes.

• Lipophilic Tuning: The butyl chain provides significant hydrophobic bulk, useful for filling hydrophobic pockets in kinases or GPCRs (e.g., Dopamine D3, Serotonin 5-HT).

Figure 2: SAR Decision Tree

Caption: Strategic rationale for selecting CAS 1341396-29-9 in lead optimization.

Handling Chiral Complexity

The synthesis described yields a racemic mixture . For biological assays requiring high specificity:

• Resolution: Use chiral HPLC (Chiralpak AD-H or OD-H columns) with Hexane/IPA gradients.

• Asymmetric Synthesis: Replace the ketone with a chiral sulfinamide auxiliary (Ellman's auxiliary) to direct the stereochemistry of the amine formation.

Safety & Handling Protocols

• Hazards: Like most low-molecular-weight amines, this compound is likely a skin/eye irritant and potential sensitizer . The thiophene moiety adds a risk of sulfur-like odors; use in a well-ventilated fume hood.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Amines absorb CO₂ from the air to form carbamates; thiophenes can darken due to slow oxidation.

• Incompatibility: Avoid strong oxidizing agents (creates sulfoxides/sulfones) and strong acids (potential polymerization of the thiophene ring).

References

• BLD Pharm. (2023). Product Analysis: Butyl[1-(3-methylthiophen-2-yl)ethyl]amine (CAS 1341396-29-9). Retrieved from

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• BenchChem. (2025). Applications of Thiophene Derivatives in Medicinal Chemistry. Retrieved from

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for Thiophene-2-ethylamine derivatives. Retrieved from

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An In-Depth Technical Guide to the Spectroscopic Characterization of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine

Foreword: The Imperative of Spectroscopic Precision in Drug Discovery

In the landscape of modern drug development and materials science, the unambiguous structural confirmation of novel chemical entities is the bedrock upon which all subsequent research is built. For researchers and scientists, the ability to meticulously dissect a molecule's architecture through spectroscopic techniques is not merely a procedural step but a fundamental prerequisite for ensuring scientific integrity. This guide provides an in-depth, predictive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the compound Butyl[1-(3-methylthiophen-2-yl)ethyl]amine .

While direct experimental data for this specific molecule is not widely published, this document leverages established spectroscopic principles and extensive data from analogous structures to construct a robust and scientifically-grounded predictive framework. The methodologies and interpretations presented herein are designed to serve as an authoritative reference for researchers engaged in the synthesis, characterization, and application of thiophene-based compounds, a class of molecules with significant potential in medicinal chemistry.

Molecular Structure and Analytical Rationale

The target molecule, Butyl[1-(3-methylthiophen-2-yl)ethyl]amine, is a secondary amine featuring a chiral center and a substituted thiophene ring. Its structure integrates several key functional groups whose spectroscopic signatures are well-defined.

Molecular Formula: C₁₁H₁₉NS Molecular Weight: 197.34 g/mol

Our analytical approach is to deconstruct the molecule into its primary components and predict the spectral contribution of each:

• n-Butyl Group: A flexible aliphatic chain.

• Ethylamine Bridge: Containing a chiral methine proton and a methylene group adjacent to the nitrogen.

• Secondary Amine: A single N-H proton, a key identifier in IR and ¹H NMR.

• 3-Methylthiophen-2-yl Ring: A substituted heteroaromatic system with distinct proton and carbon environments.

The following Graphviz diagram illustrates the IUPAC numbering used for the subsequent NMR assignments.

Caption: IUPAC numbering for Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The causality behind ¹H NMR chemical shifts lies in the electronic environment of each proton. Electronegative atoms like nitrogen deshield adjacent protons, shifting them downfield. Aromatic rings induce their own magnetic fields, causing significant shifts for ring protons and those nearby.

Assigned Proton (Label)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale & Key Correlations
H-4 (δ)	0.92	Triplet (t)	3H	Terminal methyl group of the n-butyl chain, least affected by nitrogen.
H-3 (γ)	1.35	Sextet	2H	Methylene group shielded by distance from nitrogen.
H-2 (β)	1.50	Quintet	2H	Methylene group with slight deshielding from nitrogen.
H-6' (β')	1.55	Doublet (d)	3H	Methyl group on the chiral center, split by the H-5' proton.
N-H	1.70 (variable)	Broad Singlet (br s)	1H	Labile proton; position is concentration and solvent-dependent. Often does not couple.[1][2]
Thiophene-CH₃ (H-7')	2.25	Singlet (s)	3H	Methyl group attached to the aromatic thiophene ring.[3]
H-1 (α)	2.60	Triplet (t)	2H	Methylene group alpha to the nitrogen, deshielded.[4][5]
H-5' (α')	4.20	Quartet (q)	1H	Chiral methine proton, significantly deshielded by both the nitrogen and the thiophene ring.
H-4''	6.86	Doublet (d)	1H	Thiophene ring proton, coupled to H-5''.[3]
H-5''	7.17	Doublet (d)	1H	Thiophene ring proton, coupled to H-4''.[3]

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

Carbon chemical shifts are highly sensitive to the local electronic structure and hybridization. The electronegative nitrogen atom and the aromatic thiophene ring will cause predictable downfield shifts for adjacent carbons.

Assigned Carbon (Label)	Predicted Chemical Shift (δ, ppm)	Rationale & Key Correlations
C-7' (Thiophene-CH₃)	14.0	Methyl carbon on the thiophene ring.
C-4 (δ)	14.1	Terminal methyl carbon of the n-butyl chain.
C-3 (γ)	20.5	n-Butyl methylene carbon.
C-6' (β')	22.8	Methyl carbon on the chiral center.
C-2 (β)	32.0	n-Butyl methylene carbon.
C-1 (α)	49.5	Carbon alpha to nitrogen in the butyl chain.[4]
C-5' (α')	55.0	Chiral carbon, attached to both nitrogen and the thiophene ring.
C-4''	125.3	Thiophene ring carbon.[6]
C-5''	128.5	Thiophene ring carbon.[6]
C-3''	135.0	Substituted thiophene carbon bearing the methyl group.
C-2''	143.0	Substituted thiophene carbon bearing the ethylamine group.[6]

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of bonds within a molecule. Its primary utility here is the rapid confirmation of key functional groups. The choice to analyze specific regions is dictated by their diagnostic power.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Rationale
3350 - 3310	Weak	N-H Stretch	Hallmark of a secondary amine; single, sharp peak distinguishes it from primary amines (two peaks) and alcohols (broad peak).[7][8][9]
3100 - 3050	Weak	C-H Stretch (sp² - Thiophene)	Aromatic C-H stretch, typically appearing at higher frequency than aliphatic C-H stretches.[10]
2960 - 2850	Strong	C-H Stretch (sp³ - Alkyl)	Asymmetric and symmetric stretching of methyl and methylene groups in the butyl and ethyl fragments.[11]
~1600, ~1450	Medium	C=C Ring Stretch (Thiophene)	Vibrations characteristic of the heteroaromatic ring structure.[12][13]
1250 - 1020	Medium	C-N Stretch (Aliphatic)	Stretching of the carbon-nitrogen bond.[4][7]
910 - 665	Medium-Strong, Broad	N-H Wag (Out-of-plane bend)	A broad absorption characteristic of secondary amines.[7][9]
~700	Strong	C-S Stretch (Thiophene)	Characteristic vibration of the carbon-sulfur bond within the thiophene ring.[14]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial fragmentation data, which acts as a molecular fingerprint. For this molecule, Electron Ionization (EI) is the standard technique.

Predicted Molecular Ion:

• [M]⁺•: m/z 197.

• Nitrogen Rule: The odd molecular weight is consistent with the presence of a single nitrogen atom, a self-validating check of the proposed structure.[15]

Predicted Major Fragmentation Pathways

The primary fragmentation mechanism for aliphatic amines is alpha-cleavage , where the bond adjacent to the C-N bond is broken, leading to the formation of a stable, resonance-stabilized iminium cation. The largest substituent is typically lost preferentially.

• Alpha-Cleavage (Loss of Propyl Radical): Cleavage of the Cβ-Cγ bond on the butyl chain is the most favorable pathway.

  • Fragment: [CH₃CH₂CH₂CH₂NHCH(CH₃)C₄H₃S]⁺• → [CH₃(CH₂)₃NH=CH(CH₃)]⁺ + •C₄H₃S (not observed)

  • More Likely Cleavage: Loss of the largest alkyl group on the alpha-carbon. Cleavage of the bond between Cα and Cβ of the butyl group.

  • Fragment: [M - C₃H₇]⁺ → [CH₃CH₂CH₂CH₂NH=CH(CH₃)]⁺ → m/z 114

• Alpha-Cleavage (Loss of 3-methyl-thienyl radical): Cleavage of the bond between the chiral carbon (Cα') and the thiophene ring.

  • Fragment: [M - C₅H₅S]⁺ → [CH₃CH₂CH₂CH₂NH=CHCH₃]⁺ → m/z 100

• Benzylic-type Cleavage: The bond between the ethyl bridge and the thiophene ring is benzylic-like and prone to cleavage, forming a stable thienylmethyl cation.

  • Fragment: [C₅H₅S-CH₂]⁺ → m/z 111 (Thienylmethyl cation)

Caption: Predicted major EI-MS fragmentation pathways.

Integrated Spectroscopic Workflow & Data Validation

No single technique provides the complete picture. The true power of spectroscopic analysis lies in the integration of data from multiple sources. This workflow ensures a self-validating system where each piece of data corroborates the others.

Caption: Integrated workflow for structural elucidation.

Workflow Logic:

• MS Data: Immediately provides the molecular weight (197) and confirms the presence of one nitrogen atom via the Nitrogen Rule.

• IR Data: Confirms the presence of the key functional groups: a secondary amine (N-H stretch at ~3330 cm⁻¹) and the thiophene ring (C=C and C-S stretches).

• NMR Data: The ¹H and ¹³C NMR spectra provide the complete atomic map. The number of signals, their chemical shifts, integrations, and multiplicities are used to piece together the n-butyl, ethyl, and 3-methylthiophene fragments. 2D NMR experiments like COSY (H-H correlation) and HSQC (C-H correlation) would be used to definitively link all protons and carbons, validating the proposed connectivity.

Experimental Protocols

Synthesis via Reductive Amination

This protocol describes a plausible and robust method for synthesizing the title compound.

Principle: Reductive amination is a highly efficient method for forming C-N bonds. It involves the reaction of a ketone with a primary amine to form an intermediate imine, which is then reduced in situ to the target secondary amine.

Materials:

• 1-(3-methylthiophen-2-yl)ethan-1-one

• n-Butylamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard glassware for organic synthesis

Procedure:

• To a solution of 1-(3-methylthiophen-2-yl)ethan-1-one (1.0 eq) in anhydrous DCM, add n-butylamine (1.1 eq).

• Add glacial acetic acid (1.1 eq) to catalyze imine formation. Stir the mixture at room temperature for 1 hour.

• Slowly add sodium triacetoxyborohydride (1.5 eq) in portions over 15 minutes. Caution: Gas evolution may occur.

• Stir the reaction mixture at room temperature overnight, monitoring by TLC or LC-MS for the disappearance of the starting ketone.

• Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases.

• Separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

Spectroscopic Data Acquisition

NMR Spectroscopy:

• Prepare a sample by dissolving ~10-20 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 500 MHz (or higher) spectrometer at 298 K.

• Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Reference the ¹H spectrum to the residual CHCl₃ signal at 7.26 ppm and the ¹³C spectrum to the CDCl₃ signal at 77.16 ppm.

IR Spectroscopy:

• Acquire the IR spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Place a small drop of the neat liquid sample directly onto the ATR crystal.

• Record the spectrum from 4000 to 400 cm⁻¹, co-adding at least 16 scans for a good signal-to-noise ratio.

• Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Mass Spectrometry:

• Introduce the sample into a Gas Chromatography-Mass Spectrometry (GC-MS) system or via a direct insertion probe.

• For GC-MS, use a standard non-polar column (e.g., DB-5ms) with a suitable temperature program.

• Acquire the mass spectrum using Electron Ionization (EI) at 70 eV.

• Scan a mass range from m/z 40 to 400 to ensure capture of the molecular ion and all significant fragments.

Conclusion

The structural elucidation of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine is a clear demonstration of the synergistic power of modern spectroscopic techniques. The predicted data provides a comprehensive analytical blueprint. The molecular ion peak at m/z 197 in the mass spectrum, coupled with the characteristic N-H stretch around 3330 cm⁻¹ in the IR spectrum, provides initial, high-confidence identification. The detailed map provided by ¹H and ¹³C NMR , particularly the unique signals for the chiral methine proton (~4.20 ppm ), the thiophene protons (~6.86 and 7.17 ppm ), and the carbons alpha to the nitrogen (~49.5 and 55.0 ppm ), allows for the unambiguous confirmation of the compound's precise structure and connectivity. This guide serves as a reliable predictive reference for any researcher working with this molecule or its close analogs.

References

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• Karminski-Zamola, G., et al. "Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones." Rapid Communications in Mass Spectrometry, vol. 9, no. 4, 1995, pp. 282-8. Available at: [Link]

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• JoVE. "Video: NMR Spectroscopy Of Amines." (2025). Available at: [Link]

• ResearchGate. "Mass Spectra Splitting of some Compounds Containing Both Azulenic and Thiophene Moieties." (2025). Available at: [Link]

• Web.chemdoodle.com. "Spectroscopy Tutorial: Amines." Available at: [Link]

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• Arkivoc. "Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-3-en-2-yliden)amines." Available at: [Link]

• ResearchGate. "FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium." Available at: [Link]

• J-STAGE. "The Infrared Absorption Spectra of Thiophene Derivatives." (2010). Available at: [Link]

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A Technical Guide to Elucidating the Mechanism of Action of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine

A Whitepaper for Drug Discovery & Development Professionals

Abstract

The novel compound Butyl[1-(3-methylthiophen-2-yl)ethyl]amine represents a synthetic molecule with potential psychoactive properties, yet its mechanism of action remains uncharacterized in publicly available literature. This technical guide proposes a structured, in-depth approach to systematically investigate and define its pharmacological profile. Based on its structural similarity to known monoaminergic agents, we hypothesize that Butyl[1-(3-methylthiophen-2-yl)ethyl]amine primarily acts as a monoamine transporter inhibitor or releasing agent. This document outlines a comprehensive, multi-tiered experimental strategy, from initial in vitro screening to in vivo target validation, designed to rigorously test this hypothesis and uncover the compound's precise molecular interactions. The methodologies described herein are grounded in established best practices to ensure scientific integrity and provide a robust framework for researchers in the field of drug development.

Introduction and Structural Hypothesis

Butyl[1-(3-methylthiophen-2-yl)ethyl]amine is a substituted ethylamine derivative featuring a 3-methylthiophen-2-yl group. The core ethylamine scaffold is a well-established pharmacophore in numerous centrally acting compounds, most notably the phenethylamine class, which includes dopamine, norepinephrine, and serotonin, as well as synthetic stimulants like amphetamine. The thiophene ring is a common bioisostere for a phenyl ring, often incorporated into drug candidates to modulate metabolic stability and receptor affinity. Thiophene derivatives are known to possess a wide range of biological activities, including antipsychotic, anticonvulsant, and anti-inflammatory properties[1][2][3].

Given this structural architecture, it is reasonable to hypothesize that Butyl[1-(3-methylthiophen-2-yl)ethyl]amine interacts with the monoaminergic system. Specifically, its primary mechanism of action is likely to be one or a combination of the following:

• Inhibition of Monoamine Transporters: The compound may bind to and block the dopamine transporter (DAT), norepinephrine transporter (NET), and/or serotonin transporter (SERT), thereby increasing the synaptic concentrations of these neurotransmitters.

• Monoamine Releasing Agent: The compound may act as a substrate for monoamine transporters, leading to transporter-mediated reverse transport (efflux) of dopamine, norepinephrine, and/or serotonin from the presynaptic neuron into the synapse.

This guide will detail the experimental workflow necessary to test these hypotheses and build a comprehensive pharmacological profile for this novel compound.

Tier 1: In Vitro Profiling - Primary Target Identification

The initial phase of investigation focuses on identifying the primary molecular targets of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine using a series of in vitro assays.

Monoamine Transporter Inhibition Assays

The first step is to determine the compound's affinity and potency as an inhibitor of the key monoamine transporters (DAT, NET, and SERT). A widely used and robust method for this is the radiolabeled neurotransmitter uptake inhibition assay[4].

Experimental Protocol: Radiolabeled Neurotransmitter Uptake Inhibition Assay

• Cell Culture: Utilize Human Embryonic Kidney 293 (HEK293) cells stably transfected to express human DAT, NET, or SERT[4]. Plate the cells in 96-well plates and allow them to form a confluent monolayer[5].

• Compound Preparation: Prepare a series of dilutions of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine, typically ranging from 1 nM to 100 µM.

• Assay Procedure:

  • Wash the cells with a suitable buffer (e.g., Krebs-HEPES buffer)[4].

  • Pre-incubate the cells with the various concentrations of the test compound or a known inhibitor (e.g., vanoxerine for DAT, nisoxetine for NET, fluoxetine for SERT) for 15-30 minutes at 37°C[6].

  • Initiate the uptake reaction by adding a mixture of a radiolabeled substrate (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin) and a vast excess of unlabeled substrate.

  • Incubate for a short period (e.g., 10 minutes) at 37°C to allow for neurotransmitter uptake.

  • Terminate the uptake by rapidly washing the cells with ice-cold buffer.

  • Lyse the cells and measure the amount of radiolabeled neurotransmitter taken up using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of uptake at each concentration of the test compound relative to vehicle-treated controls. Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific uptake) by fitting the data to a sigmoidal dose-response curve.

Expected Data and Interpretation:

The IC50 values will quantify the potency of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine at each transporter. A lower IC50 value indicates higher potency.

Transporter	Butyl[1-(3-methylthiophen-2-yl)ethyl]amine IC50 (nM)	Control Compound	Control IC50 (nM)
DAT	Experimental Value	Vanoxerine	~10
NET	Experimental Value	Nisoxetine	~1
SERT	Experimental Value	Fluoxetine	~5

Monoamine Release Assays

To differentiate between a pure uptake inhibitor and a releasing agent, a monoamine release assay is crucial. This can be performed using cells pre-loaded with a radiolabeled neurotransmitter.

Experimental Protocol: Neurotransmitter Release Assay

• Cell Preparation: Use the same transfected HEK293 cell lines as in the uptake assay.

• Loading: Incubate the cells with a radiolabeled neurotransmitter (e.g., [³H]dopamine) to allow for its uptake and accumulation within the cells.

• Wash: Gently wash the cells to remove any extracellular radiolabel.

• Compound Application: Add varying concentrations of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine or a known releasing agent (e.g., d-amphetamine) to the cells.

• Sample Collection: At various time points, collect the extracellular buffer.

• Quantification: Measure the amount of radiolabel in the collected buffer using a scintillation counter.

• Data Analysis: Plot the amount of released radioactivity against the compound concentration to determine the EC50 for release.

Causality and Self-Validation: A true releasing agent will induce an increase in extracellular radiolabel, while a pure uptake inhibitor will not. Running a known uptake inhibitor (like cocaine) in parallel will serve as a negative control for release, thus validating the experimental system.

Receptor Binding Profile

To assess the compound's selectivity, a broad receptor binding screen is essential. This helps to identify any off-target activities that could contribute to its overall pharmacological effect or potential side effects. Radioligand binding assays are the gold standard for this purpose[7][8].

Experimental Workflow: Receptor Binding Panel

Caption: Experimental workflow for elucidating the mechanism of action.

Protocol: Competitive Radioligand Binding Assay

• Preparation of Membranes: Prepare cell membrane homogenates from cells expressing the receptor of interest.

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of a specific radioligand for the target receptor, and a range of concentrations of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Separation: Separate the bound from the free radioligand using rapid filtration through glass fiber filters[8].

• Detection: Quantify the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value and then calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

A typical screening panel should include, but is not limited to, dopamine receptors (D1-D5), serotonin receptors (5-HT1A, 5-HT2A, etc.), adrenergic receptors (α1, α2, β), and other common CNS targets.

Tier 2: Functional and Safety Pharmacology

If the initial binding assays reveal significant affinity for G-protein coupled receptors (GPCRs), it is imperative to determine whether the compound acts as an agonist, antagonist, or inverse agonist. Additionally, a critical safety assessment for cardiotoxicity must be performed.

cAMP Functional Assays for GPCR Activity

Many monoamine receptors are GPCRs that modulate the intracellular levels of cyclic adenosine monophosphate (cAMP). Gs-coupled receptors increase cAMP, while Gi-coupled receptors decrease it[9].

Experimental Protocol: cAMP Accumulation Assay

• Cell Culture: Use cell lines stably expressing the GPCR of interest (identified from the binding screen).

• Assay Principle: These assays use a competitive immunoassay format or a reporter gene system to measure changes in intracellular cAMP levels[10][11].

• Procedure for Gs-coupled receptors:

  • Incubate cells with various concentrations of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

  • Lyse the cells and measure cAMP levels using a suitable assay kit (e.g., HTRF, ELISA)[12].

• Procedure for Gi-coupled receptors:

  • Pre-stimulate the cells with an agent that increases cAMP (e.g., forskolin).

  • Add the test compound and measure the reduction in cAMP levels[10].

• Data Analysis: Plot the change in cAMP levels against the compound concentration to determine agonist potency (EC50) or antagonist affinity (IC50).

hERG Channel Inhibition Assay

Blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmias[13]. Therefore, assessing the compound's activity at this channel is a mandatory step in early drug development.

Experimental Protocol: Automated Patch-Clamp Electrophysiology

• Cell Line: Use a cell line (e.g., HEK293) stably expressing the hERG channel[14].

• Assay System: Employ an automated patch-clamp system (e.g., QPatch, SyncroPatch) for high-throughput analysis[14].

• Procedure:

  • Establish a whole-cell patch-clamp configuration.

  • Apply a specific voltage protocol to elicit the characteristic hERG tail current[13].

  • Record a stable baseline current.

  • Perfuse the cells with increasing concentrations of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

  • Measure the percentage inhibition of the hERG tail current at each concentration.

• Data Analysis: Calculate the IC50 value for hERG channel inhibition. An IC50 value below 10 µM is often considered a potential liability.

Caption: Hypothesized mechanisms at the monoaminergic synapse.

Tier 3: In Vivo Target Engagement and Pharmacodynamic Effects

Once a clear in vitro profile is established, the next logical step is to confirm that the compound engages its target in a living system and produces the expected neurochemical and behavioral effects.

In Vivo Microdialysis

In vivo microdialysis is a powerful technique for measuring the levels of neurotransmitters in the extracellular fluid of specific brain regions in freely moving animals[15][16]. This allows for the direct assessment of a compound's effect on synaptic monoamine concentrations.

Experimental Protocol: In Vivo Microdialysis in Rats

• Surgical Preparation: Surgically implant a microdialysis probe into a brain region rich in the target monoaminergic neurons (e.g., the nucleus accumbens for dopamine, the prefrontal cortex for all three monoamines).

• Perfusion and Baseline: Perfuse the probe with artificial cerebrospinal fluid at a low, constant flow rate (e.g., 1 µL/min)[17]. Collect baseline dialysate samples to establish stable neurotransmitter levels.

• Compound Administration: Administer Butyl[1-(3-methylthiophen-2-yl)ethyl]amine systemically (e.g., via intraperitoneal injection).

• Sample Collection: Continue to collect dialysate samples at regular intervals (e.g., every 20 minutes) for several hours post-administration.

• Analysis: Analyze the concentration of dopamine, norepinephrine, and serotonin in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Analysis: Express the post-injection neurotransmitter levels as a percentage of the baseline levels.

Self-Validating Insights: The pattern of neurotransmitter elevation can help distinguish between mechanisms. Releasing agents typically cause a rapid, high-amplitude increase in neurotransmitter levels, while uptake inhibitors produce a more modest and sustained elevation. Comparing the neurochemical signature to that of d-amphetamine (releaser) and cocaine (uptake inhibitor) will provide critical validation.

Hypothetical Microdialysis Data

Time (min)	Vehicle (% Baseline)	Compound X (Releaser) (% Baseline)	Compound Y (Inhibitor) (% Baseline)
-40	100 ± 10	105 ± 12	98 ± 9
-20	95 ± 8	99 ± 11	102 ± 10
0	Compound Administered	Compound Administered	Compound Administered
20	102 ± 11	450 ± 50	150 ± 20
40	98 ± 9	800 ± 75	250 ± 30
60	105 ± 12	600 ± 60	300 ± 35
120	101 ± 10	250 ± 30	200 ± 25

Behavioral Pharmacology

Changes in central monoamine levels are associated with distinct behavioral phenotypes. For compounds that increase dopamine and norepinephrine, a common effect is an increase in spontaneous locomotor activity.

Experimental Protocol: Locomotor Activity Assessment

• Apparatus: Use open-field arenas equipped with infrared beams to automatically track the animal's movement.

• Habituation: Place the animals (rats or mice) in the arenas and allow them to habituate for 30-60 minutes.

• Administration: Administer various doses of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine or vehicle.

• Recording: Record locomotor activity (e.g., distance traveled, rearing frequency) for 1-2 hours post-injection.

• Data Analysis: Compare the locomotor activity of the compound-treated groups to the vehicle-treated group. A dose-dependent increase in activity would be consistent with a stimulant-like, monoaminergic mechanism.

Conclusion and Mechanistic Synthesis

References

• Di Chiara, G. (1990). In vivo brain dialysis of neurotransmitters. Trends in Pharmacological Sciences.
• Chaurasia, C. S., et al. (2007). AAPS J. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery.
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• Pronexus Analytical AB. Benefits of in vivo monitoring | Microdialysis.
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• Watson, C. J., Venton, B. J., & Kennedy, R. T. (2006). In Vivo Measurements of Neurotransmitters by Microdialysis Sampling. American Chemical Society.
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A Technical Guide to the Synthesis, Characterization, and Biological Evaluation of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine Analogs and Homologs

Abstract

This technical guide provides an in-depth exploration of the chemical space surrounding Butyl[1-(3-methylthiophen-2-yl)ethyl]amine, a substituted thiophene ethylamine. Recognizing the thiophene scaffold as a privileged pharmacophore in medicinal chemistry, this document details a systematic approach for the design, synthesis, and characterization of its structural analogs and homologs. We present robust, field-proven protocols for chemical synthesis via reductive amination, comprehensive structural elucidation using modern spectroscopic techniques, and initial biological screening. The core of this guide is a framework for establishing structure-activity relationships (SAR) by proposing logical structural modifications and outlining standardized assays for antimicrobial and cytotoxic evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the versatile thiophene core to develop novel therapeutic agents.

Section 1: Introduction to the Thiophene Scaffold in Drug Discovery

Heterocyclic compounds form the backbone of a vast majority of pharmaceuticals, with the thiophene ring being a particularly prominent scaffold.[1] Its structural similarity to the phenyl ring allows it to function as a classical bioisostere, yet the presence of the sulfur heteroatom imparts distinct electronic properties, metabolic profiles, and hydrogen-bonding capabilities.[2][3] This unique combination has led to the incorporation of thiophene in numerous FDA-approved drugs.[4]

Thiophene derivatives exhibit an exceptionally broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, antioxidant, and antitumor properties.[1][4][5] The specific pharmacological profile is highly dependent on the substitution pattern around the thiophene core, making the exploration of structure-activity relationships (SAR) a critical endeavor in the discovery of novel leads.[6]

The core molecule of this guide, Butyl[1-(3-methylthiophen-2-yl)ethyl]amine (CAS 1341396-29-9), represents a valuable starting point for such an exploration.[7] It combines the privileged thiophene scaffold with a chiral ethylamine side chain and N-alkylation, features common in neurologically and pharmacologically active compounds. By systematically modifying this structure to create a library of analogs (compounds with similar structures) and homologs (compounds differing by a repeating unit, e.g., -CH₂-), we can methodically probe the chemical and biological space to identify candidates with enhanced potency, selectivity, or improved pharmacokinetic properties.

Section 2: Design and Synthesis Strategy

Rationale for Analog and Homolog Design

The primary objective of analog and homolog design is to systematically evaluate how specific structural changes influence biological activity. For the core molecule, we can identify several key regions for modification. Thoughtful deployment of bioisosteres and homologous series allows for the probing of steric, electronic, and physicochemical effects like lipophilicity and basicity.[2]

The proposed modifications are summarized in the table below and visualized in the accompanying diagram.

Series	Modification Target	Rationale	Examples
A (Homologs)	N-Alkyl Chain (R¹)	Investigate the effect of lipophilicity and steric bulk on target engagement.	Propyl, Pentyl, Hexyl
B (Homologs)	Ethyl Linker (n)	Determine the optimal distance between the thiophene ring and the amine.	n=0 (methylamine), n=2 (propylamine)
C (Analogs)	Thiophene Substitution (R²)	Probe the electronic and steric requirements at the 3-position.	H, Cl, OCH₃
D (Analogs)	Amine Substitution (R³)	Explore the impact of branching and cyclization on activity and selectivity.	Isobutyl, Cyclohexyl, Benzyl
E (Analogs)	Bioisosteric Replacement	Evaluate the necessity of the thiophene ring by replacing it with other heterocycles.	3-methylfuran, Phenyl

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node [shape=none, fontname="Arial", fontsize=12, image="https://i.imgur.com/your_image_placeholder.png"]; // Placeholder for the core structure image
Core [pos="0,0!", label="", image="https://i.imgur.com/9g3e3qO.png", width="3.5", height="2"];
// Nodes for labels
node [shape=plaintext, fontcolor="#202124"];
R1 [pos="-2.5,0!", label="R¹: N-Alkyl Chain\n(Homolog Series A)"];
R2 [pos="1.8,1.5!", label="R²: Thiophene Substitution\n(Analog Series C)"];
R3 [pos="-1.5,-1.8!", label="R³: Amine Substitution\n(Analog Series D)"];
n [pos="0.8,-1.2!", label="n: Linker Length\n(Homolog Series B)"];
Thiophene [pos="2.5,-0.5!", label="Thiophene Ring\n(Bioisostere Series E)"];
// Edges to point to modification sites
edge [color="#EA4335", arrowhead=vee, penwidth=1.5];
R1 -> Core [headclip=false, tailclip=false, dir=forward];
R2 -> Core [headclip=false, tailclip=false, dir=forward];
R3 -> Core [headclip=false, tailclip=false, dir=forward];
n -> Core [headclip=false, tailclip=false, dir=forward];
Thiophene -> Core [headclip=false, tailclip=false, dir=forward];
}

Caption: Strategic points for modification on the core Butyl[1-(3-methylthiophen-2-yl)ethyl]amine structure.

Retrosynthetic Analysis and Proposed Synthetic Pathway

The most direct and versatile route to synthesize the target compounds is through reductive amination .[8][9] This well-established reaction converts a carbonyl group (a ketone in this case) and an amine into a more substituted amine.[8] The key intermediate is the ketone, 1-(3-methylthiophen-2-yl)ethan-1-one, which can be synthesized from commercially available 3-methylthiophene.

The general workflow involves the condensation of the ketone with a primary or secondary amine to form an imine intermediate, which is then reduced in situ to the final amine product.[8] This one-pot approach is highly efficient and compatible with a wide range of functional groups.[10]

Caption: General synthetic workflow for the preparation of target compounds via reductive amination.

Detailed Experimental Protocol: Synthesis of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine

This protocol describes a standard procedure for reductive amination.[10]

Reagents and Materials:

• 1-(3-methylthiophen-2-yl)ethan-1-one (1.0 eq)

• Butylamine (1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes (for chromatography)

Procedure:

• To a solution of 1-(3-methylthiophen-2-yl)ethan-1-one (1.0 eq) in anhydrous DCM, add butylamine (1.2 eq) followed by a catalytic amount of glacial acetic acid.

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Causality Note: Portion-wise addition controls the exothermic reaction and prevents side reactions. NaBH(OAc)₃ is a mild reducing agent selective for imines over ketones.

• Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure product.

Section 3: Structural Characterization and Physicochemical Analysis

Spectroscopic and Spectrometric Confirmation

Unambiguous structural confirmation of each synthesized analog is paramount. A combination of spectroscopic techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the carbon-hydrogen framework. The chemical shifts, integration, and coupling patterns will confirm the connectivity of the alkyl chains and the substitution pattern on the thiophene ring.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, confirming its elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify key functional groups. The disappearance of the ketone C=O stretch (around 1680 cm⁻¹) and the appearance of N-H stretches (for secondary amines, around 3300-3500 cm⁻¹) provide evidence of a successful reaction.

Protocol for ¹H and ¹³C NMR Spectroscopy Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved; gentle warming or sonication may be applied if necessary.

• Add a small amount of tetramethylsilane (TMS) as an internal standard if not already present in the solvent.

• Acquire spectra on a 400 MHz (or higher) spectrometer.

Table of Exemplary Spectral Data for the Core Compound:

Analysis	Expected Data
¹H NMR (CDCl₃)	δ ~7.1 (d, 1H, thiophene-H), ~6.8 (d, 1H, thiophene-H), ~3.5 (q, 1H, CH-N), ~2.6 (t, 2H, N-CH₂), ~2.2 (s, 3H, thiophene-CH₃), ~1.4 (m, 4H, alkyl), ~1.3 (d, 3H, CH-CH₃), ~0.9 (t, 3H, alkyl-CH₃)
¹³C NMR (CDCl₃)	δ ~145, ~130, ~128, ~125 (thiophene carbons), ~55 (CH-N), ~50 (N-CH₂), ~32, ~22, ~20 (alkyl carbons), ~15 (thiophene-CH₃), ~14 (alkyl-CH₃)
HRMS (ESI+)	m/z [M+H]⁺ calculated for C₁₁H₂₀NS⁺: 198.1311; found: 198.13xx

Section 4: Biological Evaluation and Structure-Activity Relationships (SAR)

Screening for Potential Biological Activity

Given the broad biological profile of thiophene derivatives, initial screening should target areas of high probability for activity, such as antimicrobial and anticancer effects.[11][12] A high-throughput screening (HTS) approach allows for the rapid evaluation of the synthesized library against multiple targets.

Caption: A typical workflow for high-throughput biological screening and lead identification.

Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible microbial growth.[13][14]

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)[14]

• Bacterial/fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Standardized inoculum (~5 x 10⁵ CFU/mL)[14]

• Compound stock solutions (e.g., in DMSO)

Procedure:

• Dispense 50 µL of CAMHB into each well of a 96-well plate.

• Add 50 µL of the compound stock solution to the first well of a row and perform serial twofold dilutions across the plate, leaving the last well as a growth control.[15]

• Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland standard, then dilute it in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[14]

• Within 15 minutes of standardization, inoculate each well with 50 µL of the bacterial suspension, resulting in a final volume of 100 µL per well.[14]

• Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).[14]

• Incubate the plates at 35°C ± 2°C for 16-20 hours.[14]

• Determine the MIC by visual inspection: it is the lowest concentration of the compound at which no turbidity (growth) is observed.[13]

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric method to assess cell viability based on the metabolic activity of mitochondrial dehydrogenases in living cells.[16][17]

Materials:

• Human cancer cell lines (e.g., HepG2, MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS[18]

• Solubilization solution (e.g., DMSO or SDS-HCl solution)[19]

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in 100 µL of medium and incubate for 24 hours at 37°C, 5% CO₂.[19]

• Prepare serial dilutions of the test compounds in culture medium and add them to the wells. Include a vehicle control (e.g., DMSO).

• Incubate the plates for an exposure period (e.g., 48 or 72 hours).[20]

• Add 10 µL of MTT solution to each well and incubate for an additional 3-4 hours at 37°C.[17][18] Causality Note: Only viable cells with active metabolism can reduce the yellow MTT to purple formazan crystals.[16]

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[17]

• Incubate for another 4 hours (or until crystals are dissolved), shaking gently on an orbital shaker.[18]

• Measure the absorbance at 570 nm using a microplate reader.[19]

• Calculate the cell viability as a percentage of the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Synthesizing the Structure-Activity Relationship

By correlating the structural modifications with the quantitative results from the biological assays (MIC and IC₅₀ values), a clear SAR can be established.[21]

Table of Hypothetical SAR Data:

Compound	Series	Modification	MIC (µg/mL) vs. S. aureus	IC₅₀ (µM) vs. HepG2	Interpretation
Core	-	N-Butyl	16	25	Baseline activity.
A1	A	N-Propyl	32	45	Shorter N-alkyl chain decreases activity.
A2	A	N-Hexyl	8	12	Longer N-alkyl chain increases activity, suggesting a hydrophobic binding pocket.
C1	C	R² = H	64	>100	The 3-methyl group on the thiophene is critical for activity.
D1	D	N-Isobutyl	16	28	Branching on the N-alkyl chain is tolerated but offers no improvement.
E1	E	Phenyl ring	>128	>100	The thiophene sulfur is essential for biological activity.

This systematic analysis guides the next round of synthesis, focusing on modifications that have shown to improve activity or other desirable properties, thereby accelerating the drug discovery process.

References

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays. In Assay Guidance Manual. Retrieved February 15, 2026, from [Link]

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• Horton, T. (n.d.). MTT Cell Assay Protocol. Retrieved February 15, 2026, from [Link]

• UNC DNA Day. (2025, March 7). Antimicrobial Susceptibility Testing (Microdilution Technique). Retrieved February 15, 2026, from [Link]

• Wnorowska, U., et al. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. [Link]

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• Wünsch, B., et al. (2012). Thiophene Bioisosteres of Spirocyclic σ Receptor Ligands: Relationships between Substitution Pattern and σ Receptor Affinity. Journal of Medicinal Chemistry, 55(9), 4463–4474. [Link]

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• Chemistry LibreTexts. (2024, December 29). 1.6: Drug Modifications to Improve Stability. Retrieved February 15, 2026, from [Link]

• Al-Abdullah, E. S., et al. (2017). Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate. Chemistry Central Journal, 11(1), 77. [Link]

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• DrugDesign.org. (2005, May 15). Structure Activity Relationships. Retrieved February 15, 2026, from [Link]

• PubMed. (2011, July 7). New methodology for the N-alkylation of 2-amino-3-acylthiophenes. Retrieved February 15, 2026, from [Link]

• Chemistry LibreTexts. (2023, January 22). Reductive Amination. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). N-Butyl-N-ethyl-2-methylpent-1-en-3-amine. Retrieved February 15, 2026, from [Link]

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Protocols & Analytical Methods

Synthesis of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine from 3-methylthiophene

An Application Note and Protocol Guide for Drug Development Professionals

Abstract

This document provides a comprehensive, two-step synthetic protocol for the preparation of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine, a novel amine derivative with potential applications in pharmaceutical research and development. The synthesis begins with the Friedel-Crafts acylation of commercially available 3-methylthiophene to yield the key intermediate, 1-(3-methylthiophen-2-yl)ethanone. This ketone subsequently undergoes a one-pot reductive amination with n-butylamine to afford the target secondary amine. This guide is designed for researchers in organic synthesis and medicinal chemistry, offering detailed, step-by-step protocols, mechanistic insights, and justifications for experimental choices to ensure reproducibility and safety.

Introduction

Thiophene derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous biologically active compounds and approved pharmaceuticals.[1] Their unique electronic properties and ability to act as bioisosteres for phenyl rings make them attractive scaffolds in drug design. The target molecule, Butyl[1-(3-methylthiophen-2-yl)ethyl]amine, is a substituted secondary amine whose synthesis is of interest for building libraries of potential therapeutic agents. Reductive amination is a paramount reaction in the pharmaceutical industry for C-N bond formation, valued for its reliability and operational simplicity.[2]

This application note details a robust and scalable synthetic route, breaking down the process into two primary stages:

• Stage 1: Friedel-Crafts Acylation to form the ketone intermediate.

• Stage 2: One-Pot Reductive Amination to synthesize the final amine product.

Each stage is presented with a thorough protocol, a discussion of the underlying chemistry, and expected outcomes.

Overall Synthetic Pathway

The synthesis follows a logical progression from the starting thiophene derivative to the final amine product. The workflow is designed for efficiency and high yield, utilizing common laboratory reagents and techniques.

Caption: Overall two-step synthesis of the target amine.

Stage 1: Friedel-Crafts Acylation of 3-Methylthiophene

Mechanistic Principle

The first step is an electrophilic aromatic substitution, specifically a Friedel-Crafts acylation.[3] In this reaction, the electron-rich 3-methylthiophene ring attacks an acylium ion generated from acetic anhydride. Thiophene and its derivatives are highly reactive towards electrophiles, often more so than benzene.[4] The acylation occurs preferentially at the C2 position, which is activated by the sulfur atom and the adjacent C3-methyl group. To avoid the polymerization and degradation that can occur with strong Lewis acids like AlCl₃, a milder solid-acid catalyst such as Hβ zeolite is employed.[5] This heterogeneous catalyst enhances process safety, simplifies product work-up, and is recyclable, aligning with green chemistry principles.[6]

Experimental Protocol

Protocol 1: Synthesis of 1-(3-Methylthiophen-2-yl)ethanone

Reagent/Parameter	Value	Moles	Molar Mass ( g/mol )	Notes
3-Methylthiophene	9.82 g (9.6 mL)	0.10	98.16	Starting material[7]
Acetic Anhydride	30.6 g (28.3 mL)	0.30	102.09	Acylating agent & solvent
Hβ Zeolite	1.2 g	-	-	Solid acid catalyst
Reaction Temperature	60 °C	-	-
Reaction Time	5 hours	-	-	Monitor by TLC
Expected Product	1-(3-Methylthiophen-2-yl)ethanone	-	140.20	CAS: 13679-72-6 [8][9]
Theoretical Yield	14.02 g	0.10	-	Based on 100% conversion

Procedure:

• Setup: Equip a 100 mL round-bottomed flask with a magnetic stir bar and a reflux condenser.

• Charging Reagents: In a fume hood, add 3-methylthiophene (0.10 mol) and acetic anhydride (0.30 mol) to the flask.

• Catalyst Addition: Carefully add the Hβ zeolite catalyst (1.2 g) to the reaction mixture.

• Reaction: Heat the mixture to 60°C in a water bath and stir vigorously for 5 hours. Monitor the reaction's progress by taking small aliquots and analyzing them via Thin Layer Chromatography (TLC) (Eluent: 9:1 Hexane/Ethyl Acetate).

• Work-up:

  • After the reaction is complete (disappearance of starting material), cool the mixture to room temperature.

  • Filter the reaction mixture to recover the Hβ zeolite catalyst. The catalyst can be washed with ethyl acetate, dried, and calcined for reuse.

  • Transfer the filtrate to a separatory funnel and dilute with 100 mL of diethyl ether.

  • Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally with 50 mL of brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, 1-(3-methylthiophen-2-yl)ethanone, can be purified by vacuum distillation to yield a clear oil. A yield of approximately 98% can be expected.[5]

Stage 2: Reductive Amination with n-Butylamine

Mechanistic Principle

Reductive amination is a highly efficient method for forming amines from carbonyl compounds.[10][11] The reaction proceeds in two main stages within the same pot:

• Imine Formation: The primary amine (n-butylamine) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ketone intermediate. This is followed by dehydration to form a C=N double bond, yielding an imine (or Schiff base) intermediate.[12]

• Reduction: A reducing agent, sodium borohydride (NaBH₄), is introduced to reduce the imine. The hydride (H⁻) from NaBH₄ attacks the carbon of the C=N bond, which is then protonated (typically by the solvent, methanol) to give the final secondary amine.[13][14]

Sodium borohydride is an ideal reagent for this one-pot process. It is mild enough not to significantly reduce the ketone before it has a chance to form the imine, yet it is highly effective at reducing the iminium ion/imine intermediate.[13][15]

Experimental Protocol

Protocol 2: Synthesis of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine

Reagent/Parameter	Value	Moles	Molar Mass ( g/mol )	Notes
1-(3-Methylthiophen-2-yl)ethanone	7.01 g	0.05	140.20	From Stage 1
n-Butylamine	4.02 g (5.4 mL)	0.055	73.14	1.1 equivalents[16]
Sodium Borohydride (NaBH₄)	2.84 g	0.075	37.83	1.5 equivalents
Methanol (MeOH)	100 mL	-	-	Solvent
Reaction Temperature	0 °C to Room Temp.	-	-
Reaction Time	4 hours	-	-
Expected Product	Butyl[1-(3-methylthiophen-2-yl)ethyl]amine	-	197.35
Theoretical Yield	9.87 g	0.05	-	Based on 100% conversion

Procedure:

• Setup: Equip a 250 mL round-bottomed flask with a magnetic stir bar and place it in an ice-water bath.

• Reagent Addition: Dissolve 1-(3-methylthiophen-2-yl)ethanone (0.05 mol) in 100 mL of methanol in the flask. Add n-butylamine (0.055 mol) to the solution and stir for 30 minutes at 0°C.

• Reduction: While maintaining the temperature at 0°C, add sodium borohydride (0.075 mol) in small portions over 30 minutes. (Caution: Hydrogen gas evolution).

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 3 hours.

• Work-up:

  • Carefully quench the reaction by slowly adding 50 mL of 1 M HCl to decompose excess NaBH₄.

  • Concentrate the mixture using a rotary evaporator to remove most of the methanol.

  • Add 100 mL of water and basify the aqueous solution to a pH > 10 using 3 M NaOH solution.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 75 mL).

• Isolation: Combine the organic extracts, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude amine.

• Purification: The final product can be purified by column chromatography on silica gel or by vacuum distillation to yield the pure Butyl[1-(3-methylthiophen-2-yl)ethyl]amine as an oil.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for the synthesis.

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• 3-Methylthiophene: Flammable liquid. Handle with care.

• Acetic Anhydride: Corrosive and causes severe burns. Reacts with water. Use appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Sodium Borohydride: Reacts with water and acids to produce flammable hydrogen gas. Add slowly and in portions.

• n-Butylamine: Flammable and corrosive.

• Standard laboratory safety practices should be followed at all times. Consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Vedantu. (n.d.). Can Sodium borohydride NaBH4 reduce imine class 11 chemistry JEE_Main. Retrieved from [Link]

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• Macmillan, D. W. C., et al. (2020). A practical catalytic reductive amination of carboxylic acids. RSC Publishing. Retrieved from [Link]

• Jana, S., et al. (2023). One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. Taylor & Francis Online. Retrieved from [Link]

• Ananikov, V. P., et al. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry. Retrieved from [Link]

• Porwal, D., et al. (2025). Reductive Amination of Carboxylic Acids via Nickel(II) Catalysis: A Ligand-Tuned Strategy for C–N Bond Formation. The Journal of Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). One-pot Reductive Amination of Carbonyl Compounds with NaBH4-B(OSO3H)3/SiO2 in Acetonitrile and in Solvent-free Condition. Retrieved from [Link]

• Chemical Synthesis Database. (2025). 1-thiophen-2-yl-ethanone. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment 10: Friedel Crafts Acylation – An EAS Reaction. Retrieved from [Link]

• Google Patents. (n.d.). US2432991A - Acylation of thiophene.

• Payame Noor University. (n.d.). Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Retrieved from [Link]

• International Journal of ChemTech Research. (n.d.). Environmentally Benign Process for Acylation of Arenes Using Carboxylic Acidanhydrides as Acylating Agents in Presence of Soli. Retrieved from [Link]

• Hefei University of Technology. (n.d.). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. Retrieved from [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

• Trade Science Inc. (2014). Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. TSI Journals. Retrieved from [Link]

• Google Patents. (n.d.). US2590079A - Tertiary butyl amines and their preparation.

• International Journal of Science and Research. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Methylthiophene. Retrieved from [Link]

• AA Blocks. (n.d.). 1-(Thiophen-2-yl)ethanone. Retrieved from [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. PubMed. Retrieved from [Link]

• Alchem.Pharmtech. (n.d.). 1-(3-Methylthiophen-2-yl)ethanone. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Experimental and theoretical investigation of the reaction of a 3-amidothiophene derivative with various carbonyl compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-[(1-ethyl)butyl]thiophene 9, 3-[(S) - 2-methyloctyl]thiophene 12 and 3-[(S)-3,7-dimethyloctyl]thiophene 15. Retrieved from [Link]

• ResearchGate. (2019). Synthesis and Characterization of the Novel Thiophene Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Direct reductive amination of various acetophenone analogues with N-methylaniline. Retrieved from [Link]

• Google Patents. (n.d.). CN102633648B - Preparation method of n-butylamine.

• Hans Journal of Chemical Engineering and Technology. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Retrieved from [Link]

• Organic Chemistry Portal. (2017). tert-Butyl Nitrite-Mediated Synthesis of N-Nitrosoamides, Carboxylic Acids, Benzocoumarins, and Isocoumarins from Amides. Retrieved from [Link]

• MDPI. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Retrieved from [Link]

• Chemistry & Biology Interface. (2011). An Efficient Total Synthesis of N-2-mono-N-desmethyl Nizatidine. Retrieved from [Link]

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Analytical Profile and Quantification Protocol: Butyl[1-(3-methylthiophen-2-yl)ethyl]amine

Executive Summary & Chemical Context[1][2][3][4][5][6]

Butyl[1-(3-methylthiophen-2-yl)ethyl]amine (CAS: 1341396-29-9) is a lipophilic secondary amine featuring a 3-methylthiophene core. Chemically, it serves as a structural analog to thiophene-based stimulants (e.g., Methiopropamine) and a critical intermediate in the synthesis of complex heterocyclic pharmaceuticals.

This Application Note provides a definitive guide for its quantification. Due to the secondary amine moiety (pKa ~9.8) and the electron-rich thiophene ring , this molecule presents two specific analytical challenges:

• Peak Tailing: Strong interaction with residual silanols on silica-based HPLC columns.

• Oxidative Instability: The thiophene ring is susceptible to oxidation under acidic/high-temperature conditions over time.

The protocols below prioritize LC-MS/UV for robust quantification and GC-MS for impurity profiling, ensuring specificity and linearity across relevant concentration ranges.

Chemical Properties & Analytical Strategy

Property	Value / Characteristic	Analytical Implication
Molecular Formula	C₁₁H₁₉NS	Monoisotopic Mass: 197.12 Da
pKa (Calc.)	~9.8 (Basic)	Requires high pH mobile phase or ion-pairing for sharp peaks.
LogP (Calc.)	~3.2	Highly lipophilic; requires high % organic modifier for elution.
UV Max	~234 nm	Thiophene chromophore; detection feasible by UV/DAD.
Solubility	MeOH, ACN, DCM	Insoluble in water; use organic diluents.

Method Selection Decision Matrix

The choice of method depends on the sample matrix and sensitivity requirements.

Figure 1: Decision tree for selecting the appropriate analytical workflow based on sample concentration and matrix complexity.

Protocol A: High-Performance Liquid Chromatography (HPLC-UV)

Primary Application: Assay, Purity, and Content Uniformity. Rationale: A high-pH mobile phase is selected to neutralize the secondary amine, preventing silanol interaction and ensuring symmetrical peak shape without the need for ion-pairing reagents (which suppress MS sensitivity).

Chromatographic Conditions

• System: Agilent 1260 Infinity II or equivalent (Quaternary Pump).

• Column: XBridge C18 BEH, 4.6 × 150 mm, 3.5 µm (Waters).

  • Why: The BEH particle is stable at high pH (up to pH 12), essential for the ammonium bicarbonate buffer.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10.0 adjusted with NH₄OH).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Column Temp: 35°C.

• Detection: UV @ 234 nm (Reference: 360 nm).

• Injection Volume: 10 µL.

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	20	Equilibration
2.0	20	Isocratic Hold
12.0	90	Linear Gradient
15.0	90	Wash
15.1	20	Re-equilibration
20.0	20	End

Sample Preparation

• Stock Solution (1.0 mg/mL): Weigh 10 mg of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine into a 10 mL volumetric flask. Dissolve in 50:50 ACN:Water.

• Working Standard (50 µg/mL): Dilute 500 µL of Stock into 9.5 mL of Mobile Phase A/B (50:50).

  • Note: Avoid using 100% ACN as diluent to prevent peak distortion (strong solvent effect).

Protocol B: LC-MS/MS Quantification

Primary Application: Trace analysis in plasma, reaction mixtures, or cleaning validation.

Mass Spectrometry Parameters (ESI+)

• Source: Electrospray Ionization (Positive Mode).

• Precursor Ion: m/z 198.1 [M+H]⁺

• Product Ions (MRM):

  • Quantifier: 198.1 → 125.0 (Loss of butylamine group, cleavage at ethyl linker).

  • Qualifier: 198.1 → 97.0 (Thiophene ring fragment).

• Collision Energy: 20 eV (Quantifier), 35 eV (Qualifier).

LC-MS Interface Settings

• Gas Temp: 350°C

• Gas Flow: 10 L/min

• Nebulizer: 40 psi

• Capillary Voltage: 4000 V

Protocol C: GC-MS Analysis (Confirmatory)

Primary Application: Identification of volatile impurities and structural confirmation. Critical Step: Derivatization is recommended to improve peak symmetry of the secondary amine.

Derivatization (TFAA Method)

• Take 100 µL of sample (in DCM).

• Add 50 µL Trifluoroacetic Anhydride (TFAA) .

• Incubate at 60°C for 20 minutes.

• Evaporate to dryness under N₂ stream.

• Reconstitute in 100 µL Ethyl Acetate.

  • Result: Formation of N-trifluoroacetyl derivative (Mass shift: +96 Da).

GC Conditions

• Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split 20:1 @ 250°C.

• Oven Program:

  • 60°C (hold 1 min)

  • 20°C/min to 280°C

  • Hold 3 min.

• MS Transfer Line: 280°C.

Validation & System Suitability

To ensure Trustworthiness and Self-Validation , the following criteria must be met before running unknown samples.

Parameter	Acceptance Criteria	Troubleshooting
Tailing Factor (Tf)	NMT 1.5	If > 1.5, increase pH of Mobile Phase A or replace column.
Precision (RSD)	NMT 2.0% (n=6)	Check injector seal or pump pulsation.
Resolution (Rs)	> 2.0 (from nearest impurity)	Adjust gradient slope (flatten gradient).
Signal-to-Noise	> 10 (LOQ)	Clean MS source or increase injection volume.

Sample Extraction Workflow (Biological/Complex Matrix)

Figure 2: Liquid-Liquid Extraction (LLE) workflow. Basification is critical to suppress ionization of the amine, driving it into the organic layer.

References

• BLDpharm. (2023). Product Analysis: Butyl[1-(3-methylthiophen-2-yl)ethyl]amine (CAS 1341396-29-9).[1] Retrieved from

• PubChem. (2023).[2] Thiophene-2-ethylamine Derivatives and Analogues.[3][2] National Library of Medicine. Retrieved from

• Dolan, J. W. (2002). The Role of pH in LC Separations of Basic Compounds. LCGC North America. (Standard reference for high-pH method selection for amines).

• Sigma-Aldrich. (2023). 2-Thiopheneethylamine Analytical Standards. Retrieved from

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• 2. 2-噻吩乙胺 96% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Thiophene-2-ethylamine | 30433-91-1 [chemicalbook.com]

Technical Notes & Optimization

Troubleshooting common issues in thiophene alkylation reactions

Welcome to the technical support center for thiophene alkylation reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues encountered during the synthesis of alkylthiophenes.

Section 1: Low Product Yield or No Reaction

Question 1: My Friedel-Crafts alkylation of thiophene is resulting in a very low yield or no product at all. What are the likely causes?

Answer: Low or no yield in Friedel-Crafts alkylation of thiophene can stem from several factors, primarily related to the catalyst, reagents, and reaction conditions. Thiophene is an electron-rich heterocycle, making it highly reactive towards electrophilic substitution; however, it is also prone to degradation under harsh acidic conditions.[1][2]

Core Issues and Troubleshooting Steps:

• Catalyst Inactivity: Lewis acid catalysts, such as aluminum chloride (AlCl₃), are extremely sensitive to moisture.[3] Any water present in the solvent, glassware, or reagents will hydrolyze the catalyst, rendering it inactive.

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and freshly opened or properly stored reagents.

• Inappropriate Catalyst Choice: While AlCl₃ is a common Lewis acid, it can be too harsh for thiophene, leading to polymerization and resinification.[4]

  • Solution: Consider using milder Lewis acids. Boron trifluoride (BF₃) and its etherate complex are often more suitable for thiophene alkylation as they tend to cause less resinification.[4] Solid acid catalysts like zeolites (e.g., Hβ) can also be effective and offer the advantage of easier separation and recyclability.[5][6]

• Deactivated Alkylating Agent: The reaction relies on the formation of a carbocation or a polarized Lewis acid-alkyl halide complex. Vinyl and aryl halides are generally unsuitable for Friedel-Crafts alkylation because they do not readily form carbocations.[7][8]

  • Solution: Use alkylating agents that can form stable carbocations, such as tertiary alkyl halides, or those that can be readily polarized, like primary and secondary alkyl halides, olefins, or alcohols.[4][9]

• Low Reaction Temperature: Like many chemical reactions, Friedel-Crafts alkylation requires a certain activation energy. If the temperature is too low, the reaction rate may be impractically slow.

  • Solution: While elevated temperatures can promote side reactions, a moderate increase may be necessary.[10] Optimization is key; start at a lower temperature (e.g., 0 °C) and gradually increase it while monitoring the reaction progress by TLC or GC.

Experimental Protocol: General Procedure for Friedel-Crafts Alkylation of Thiophene with a Mild Lewis Acid

• Preparation: Under an inert atmosphere (N₂ or Ar), add anhydrous solvent (e.g., dichloromethane or carbon disulfide) to an oven-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and a dropping funnel.

• Catalyst Addition: Cool the solvent to 0 °C and slowly add the Lewis acid catalyst (e.g., BF₃·OEt₂).

• Reagent Addition: Dissolve thiophene and the alkylating agent (e.g., a tertiary alkyl halide) in anhydrous solvent and add this solution dropwise to the cooled catalyst suspension over 30-60 minutes, maintaining the temperature at 0-5 °C.

• Reaction: Allow the reaction to stir at 0-5 °C and monitor its progress by TLC or GC. If the reaction is sluggish, the temperature can be allowed to slowly rise to room temperature.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly quench it by adding ice-cold water or a dilute acid solution.

• Work-up: Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with a saturated sodium bicarbonate solution and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by column chromatography or distillation.

Section 2: Poor Regioselectivity

Question 2: I am obtaining a mixture of 2-alkylthiophene and 3-alkylthiophene. How can I improve the selectivity for the 2-isomer?

Answer: The electrophilic alkylation of thiophene preferentially occurs at the C2 (α) position due to the greater stability of the cationic intermediate (arenium ion) formed during the reaction.[11] Attack at the C2 position allows for the delocalization of the positive charge over three resonance structures, one of which involves the sulfur atom's lone pair, providing significant stabilization. Attack at the C3 (β) position results in an intermediate with only two resonance structures.[11]

However, reaction conditions can influence this selectivity.

Factors Affecting Regioselectivity and Solutions:

• Steric Hindrance: If the alkylating agent is very bulky, it may favor attack at the less sterically hindered C3 position, although this is less common.

  • Solution: If possible, choose a less bulky alkylating agent if the specific alkyl group is not critical.

• Catalyst and Temperature: Harsher reaction conditions, such as highly active Lewis acids and elevated temperatures, can sometimes lead to a loss of selectivity and the formation of the thermodynamically more stable product, which may not always be the C2 isomer, or can lead to isomerization of the product.

  • Solution: Employ milder Lewis acids (e.g., SnCl₄, ZnCl₂, or BF₃·OEt₂) and lower reaction temperatures to favor the kinetically controlled product, which is typically the 2-alkylthiophene.[4]

Visualization of Regioselectivity

The diagram below illustrates the resonance structures for the intermediates formed during electrophilic attack at the C2 and C3 positions of thiophene.

Caption: C2 attack leads to a more stabilized intermediate.

Section 3: Side Reactions and Impurities

Question 3: My reaction is producing a dark, tarry material, and my desired product is difficult to isolate.

Answer: The formation of dark, insoluble, tar-like substances is a common issue in thiophene chemistry, especially under strong acid catalysis.[4][10] This is due to the acid-catalyzed polymerization of the thiophene ring. The high electron density of thiophene makes it susceptible to protonation or coordination with a strong Lewis acid, which can initiate polymerization.

Causes and Mitigation Strategies:

• Excessively Strong Lewis Acid: As mentioned, catalysts like AlCl₃ and sulfuric acid can readily cause polymerization of thiophene.[4]

  • Solution: Switch to a milder catalyst. Boron trifluoride etherate is a good alternative.[4] Solid acids, such as zeolites or acid-treated clays, can also mitigate this issue by providing a controlled acidic environment.[5]

• High Reaction Temperature: Increased temperature accelerates not only the desired alkylation but also the competing polymerization pathway.[10]

  • Solution: Maintain the lowest possible temperature that allows for a reasonable reaction rate. Running the reaction at 0 °C or even lower temperatures is often beneficial.

• High Concentration of Reactants: Localized "hot spots" and high concentrations of the catalyst and thiophene can promote polymerization.

  • Solution: Add the thiophene or the alkylating agent slowly and in a controlled manner to the reaction mixture to maintain a low instantaneous concentration. Using a more dilute reaction mixture can also be helpful.

Question 4: I am observing polyalkylation in my product mixture. How can I favor mono-alkylation?

Answer: Polyalkylation is a classic issue in Friedel-Crafts alkylation.[7] The introduction of an alkyl group onto the thiophene ring is an activating group, meaning the mono-alkylated product is more reactive than the starting thiophene.[3] This makes the product susceptible to further alkylation, leading to di- and poly-alkylated species.

Strategies to Promote Mono-alkylation:

• Control Stoichiometry: Use a large excess of thiophene relative to the alkylating agent. This increases the statistical probability that the alkylating agent will react with an un-substituted thiophene molecule rather than an already alkylated one.

• Slow Addition: Add the alkylating agent slowly to the reaction mixture containing thiophene and the catalyst. This keeps the concentration of the alkylating agent low at any given moment, disfavoring multiple additions.

• Choice of Alkylating Agent: While not always feasible, using a less reactive alkylating agent can sometimes provide better control.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting common issues.

Data Summary: Comparison of Lewis Acid Catalysts

Catalyst	Common Issues with Thiophene	Recommended Use
AlCl₃, H₂SO₄	Strong polymerization/resinification, low yields of desired product.[4]	Generally not recommended for thiophene alkylation unless under very specific, controlled conditions.
BF₃·OEt₂	Can still cause some polymerization, but significantly less than AlCl₃.[4]	A good first choice for many thiophene alkylations. Offers a balance of reactivity and control.
SnCl₄, ZnCl₂	Milder catalysts, may require slightly higher temperatures or longer reaction times.	Useful when milder conditions are necessary to avoid side reactions with sensitive functional groups.
Solid Acids (e.g., Zeolites)	Can have lower activity than traditional Lewis acids, potential for pore size limitations.[5]	Excellent for cleaner reactions, easier work-up, and catalyst recycling.[6] Good for environmentally benign processes.

References

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. [Link]

• Wikipedia. (n.d.). Thiophene. [Link]

• Azizi, N., et al. (n.d.). A GREEN AND HIGHLY EFFICIENT ALKYLATION OF THIOLS IN WATER. SID. [Link]

• Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. (n.d.). RSC Publishing. [Link]

• Direct Arylation of Thiophenes in Continuous Flow. (n.d.). Università di Padova. [Link]

• Optimization of the reaction conditions for the reduction-alkylation of disulfide 3. (n.d.). ResearchGate. [Link]

• Optimization of the reaction conditions for the reduction-alkylation of disulfide 3. (n.d.). ResearchGate. [Link]

• New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer. (2022). PMC. [Link]

• Regioselective synthesis of C3 alkylated and arylated benzothiophenes. (2017). ResearchGate. [Link]

• Alkylation of thiophene. (n.d.).

• Alkylation of thiophene via reaction with an olefin. (n.d.). ResearchGate. [Link]

• Regioselective C‑Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and... (2025). PMC. [Link]

• Regioselective C-Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and Substituted Thiophenes. (2025). ACS Publications. [Link]

• Synthesis of bio-based 2-thiothiophenes. (2021). Philosophical Transactions of the Royal Society A. [Link]

• Thiophene formation - Lawesson's reagent. (n.d.). ChemTube3D. [Link]

• Modular strategy opens up new way to synthesise arylated thiophene rings. (2025). Chemistry World. [Link]

• Room-Temperature Direct β-Arylation of Thiophenes and Benzo[b]thiophenes and Kinetic Evidence for a Heck-type Pathway. (2016). Journal of the American Chemical Society. [Link]

• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022). LibreTexts. [Link]

• Regioselectivity in Friedel–Crafts acylation of thiophene. (2017). Chemistry Stack Exchange. [Link]

• Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes. (2021). NSF Public Access Repository. [Link]

• Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. (n.d.). TSI Journals. [Link]

• Separation of thiophene by selective alkylation. (n.d.).

• Thiophene synthesis. (n.d.). Organic Chemistry Portal. [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. [Link]

• Etching and polymerization reactions of alkoxythiophenes in HKUST-1: choosing between filled and core–shell MOF/polymer composite structures. (n.d.). CrystEngComm (RSC Publishing). [Link]

• Unlocking a Nano-Aluminum Oxide Lewis Acid Layer as the Electrocatalyst for Hydrogenation of Thiophene and Other Arenes. (2025). PMC. [Link]

• How can monoalkylated and dialkylated thiophenes be separated? (2024). ResearchGate. [Link]

• Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. (2015). ResearchOnline@JCU. [Link]

• Catalytic C–H Alumination of Thiophenes: DFT Predictions and Experimental Verification. (n.d.). ChemRxiv. [Link]

• Alkylation of Thiophene by Olefins and Alcohols. (n.d.). Journal of the American Chemical Society. [Link]

• Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. (2017). YouTube. [Link]

• Friedel-Crafts Alkylation with Practice Problems. (2022). Chemistry Steps. [Link]

• Model reaction for thiophene alkylation and condensation. (n.d.). ResearchGate. [Link]

• Reactions of Pyrrole, Furan, and Thiophene: Videos & Practice Problems. (2024). Pearson. [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Thiophene - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US2469823A - Alkylation of thiophene - Google Patents [patents.google.com]
• 5. tsijournals.com [tsijournals.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US2563087A - Separation of thiophene by selective alkylation - Google Patents [patents.google.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]

Degradation pathways of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine under experimental conditions

The following technical support guide addresses the degradation pathways of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine , referred to herein as BMTE .

This guide is structured for researchers and analytical scientists conducting forced degradation studies, stability testing, or impurity profiling. It synthesizes principles of thiophene chemistry and secondary amine degradation to provide predictive troubleshooting strategies.

Part 1: Executive Summary of Instability

BMTE contains two pharmacophores with distinct reactivity profiles: a secondary amine and an electron-rich 3-methylthiophene ring. Under experimental stress (oxidation, photolysis, thermal), these moieties interact to form three primary degradation vectors:

• Oxidative Dealkylation (N-Dealkylation): Loss of the butyl chain or the thiophene-ethyl moiety.

• S-Oxidation: Attack on the thiophene sulfur, leading to sulfoxides and sulfones.

• Photolytic Ring Opening: UV-induced cleavage of the thiophene ring.

Part 2: Troubleshooting Guides (Q&A)

Module A: Oxidative Stress (Peroxide/Radical Initiators)

Q: I am observing a rapid loss of potency in 3% H₂O₂ with the appearance of two major polar impurities. What is the mechanism?

A: The degradation is likely proceeding via two competing oxidative pathways determined by the pH of your solution.

• Pathway 1: N-Dealkylation (Radical Mediated)

  • Mechanism: Hydroxyl radicals abstract a hydrogen atom from the

    -carbons adjacent to the nitrogen.

  • Outcome:

    • Attack at the butyl

      -carbon leads to hydrolysis of the intermediate imine, releasing butyraldehyde and the primary amine 1-(3-methylthiophen-2-yl)ethanamine .

    • Attack at the ethyl

      -carbon (benzylic-like position) yields 1-(3-methylthiophen-2-yl)ethanone (a ketone) and butylamine .

  • Diagnostic: Check for the smell of butyraldehyde or monitor for the ketone at a distinct UV max (thiophene ketones often bathochromically shift).

• Pathway 2: S-Oxidation (Electrophilic)

  • Mechanism: Direct electrophilic attack of peroxide on the thiophene sulfur.

  • Outcome: Formation of BMTE-S-oxide and BMTE-S,S-dioxide .

  • Diagnostic: These species often show a mass shift of +16 and +32 amu. Note: Thiophene S-oxides are thermally unstable and may dimerize [1].

Troubleshooting Step:

• If pH < 7: The amine is protonated (

  ), deactivating it against radical attack. S-oxidation will be the dominant pathway.

• If pH > 7: The free base amine is available, making N-dealkylation the major pathway.

Module B: Photostability (UV/Vis Exposure)

Q: My sample turned yellow/brown after exposure to ICH Q1B light conditions, but HPLC purity remains high (>98%). What is happening?

A: You are likely observing polymerization precursors or ring-opening products which have high extinction coefficients even at trace concentrations.

• The Chemistry: Thiophenes are photosensitive. Upon UV excitation, the ring can undergo homolytic C-S bond cleavage or rearrange to form Dewar thiophene intermediates [2].

• The "Color" Issue: The yellowing suggests the formation of extended conjugation systems (oligomers) or ring-opened aldehydes/thioketones.

• Risk: While the parent loss is low, these degradants are often highly reactive (potential genotoxic impurities).

Action Plan:

• Protect samples with amber glassware immediately.

• Check for a broad "hump" in the HPLC baseline at high retention times, indicative of polymerization.

Module C: Solution State & Hydrolysis

Q: Is BMTE stable in acidic mobile phases (0.1% Formic Acid/TFA)?

A: Yes, generally. The thiophene ring is stable to dilute aqueous acids. The secondary amine will protonate, increasing solubility and stability against oxidation.

• Exception: High temperatures (>60°C) in strong mineral acids (HCl) can induce electrophilic substitution or polymerization of the thiophene ring.

• Recommendation: Maintain column temperature <40°C during analysis to prevent on-column degradation.

Part 3: Visualization of Pathways

Pathway Diagram: Degradation of BMTE

The following diagram illustrates the branching degradation logic based on stress conditions.

Caption: Figure 1. Branching degradation pathways of BMTE under oxidative and photolytic stress. Pathway dominance is pH-dependent.

Part 4: Experimental Data Summary

Predicted Degradation Profile

Stress Condition	Primary Degradation Mechanism	Major Degradant(s)	Mass Shift (LC-MS)
Acid Hydrolysis (0.1N HCl, 60°C)	Stable (Protonation protects amine)	None (Minor < 0.5%)	N/A
Base Hydrolysis (0.1N NaOH, 60°C)	Slow Oxidation (trace metals)	Trace N-oxides	+16 Da
Oxidation (3% H₂O₂, RT)	N-Dealkylation (Major)	Butyraldehyde, Thiophene-ethanone	-57 Da (Loss of Butyl)
Oxidation (Acidic pH)	S-Oxidation	BMTE-Sulfoxide	+16 Da
Photolysis (1.2M Lux·h)	Ring Cleavage/Dimerization	Oligomers	Variable (Polymers)

Part 5: Standard Operating Procedure (SOP) for Verification

Protocol: Forced Degradation Screening

• Preparation : Prepare a 1 mg/mL stock solution of BMTE in Acetonitrile/Water (50:50).

• Oxidative Stress :

  • Aliquot 1 mL stock.

  • Add 100 µL 30% H₂O₂.

  • Incubate at Room Temperature for 4 hours.

  • Critical Step: Quench with Sodium Metabisulfite before injection to prevent on-column oxidation.

• Photolytic Stress :

  • Expose 1 mL stock (in quartz vial) to UV light (254 nm) for 24 hours.

  • Keep a "Dark Control" wrapped in foil alongside.

• Analysis :

  • Use a C18 column (e.g., Waters BEH C18) with a gradient of 0.1% Formic Acid in Water/Acetonitrile.

  • Monitor at 235 nm (Thiophene max) and 210 nm (Amine/General).

References

• IAEA . (2021). Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation. International Atomic Energy Agency. [Link]

• Tribbett, P. D., et al. (2021). Radiation-driven Destruction of Thiophene and Methyl-Substituted Thiophenes. NASA Goddard Space Flight Center. [Link]

• Lepaumier, H., et al. (2009). Degradation of amine-based solvents. Industrial & Engineering Chemistry Research. [Link]

Butyl[1-(3-methylthiophen-2-yl)ethyl]amine stability and storage issues

Stability, Storage, and Handling Guide[1]

Executive Summary & Chemical Risk Profile[1]

Butyl[1-(3-methylthiophen-2-yl)ethyl]amine is a secondary amine featuring an electron-rich thiophene ring.[1] This structural combination creates a unique stability profile that requires specific handling protocols to prevent degradation.[1]

Unlike simple aliphatic amines, this compound possesses two distinct "failure modes" that researchers must actively manage:

• Thiophene Oxidation: The sulfur atom in the thiophene ring is susceptible to oxidation, leading to the formation of S-oxides (sulfoxides) and subsequent dimerization or polymerization.[1][2] This is often indicated by a color shift from clear/pale yellow to dark orange/brown.[1]

• Carbamate Formation: As a secondary amine, the molecule is a nucleophile that reacts reversibly with atmospheric Carbon Dioxide (

  ) to form carbamate salts.[1][3] This often manifests as a white crust or precipitate in the neat oil.[1]

Visualizing the Degradation Pathways

The following diagram outlines the causality of common degradation issues.

Figure 1: Logical flow of environmental stressors leading to chemical degradation.[1] Note that carbamate formation is reversible, while oxidative polymerization is generally irreversible.[1]

Critical Storage Protocols (The "Gold Standard")

To maintain purity >98% over extended periods (6+ months), strict adherence to the following storage matrix is required.

Parameter	Protocol Standard	Scientific Rationale
Temperature	-20°C (Freezer)	Reduces the kinetic rate of auto-oxidation and suppresses the vapor pressure of the free base.[1]
Atmosphere	Argon or Nitrogen	Displaces (preventing S-oxidation) and (preventing carbamate formation).[1] Argon is preferred as it is heavier than air.[1]
Container	Amber Glass	Thiophenes are photosensitive.[1] Amber glass blocks UV radiation that catalyzes ring oxidation and polymerization.[1]
Closure	Teflon-lined Cap + Parafilm	Prevents moisture ingress.[1] Hygroscopicity is a major risk for the HCl salt form; hydrolysis is a risk for the free base.[1]
Form	HCl Salt (Preferred)	The hydrochloride salt protonates the amine, shutting down nucleophilic attack on and significantly increasing oxidative stability.[1]

Troubleshooting Guide: Diagnostics & Solutions

Scenario A: "My sample has turned from a clear oil to a dark brown gum."

Diagnosis: Oxidative Degradation / Polymerization.[1] Cause: Exposure to air (

) or light over time.[1] The thiophene ring has likely formed S-oxides, which rapidly dimerize.[1] Action:

• Check Purity: Run TLC or LC-MS.[1] If purity is <80%, discard.[1]

• Attempt Rescue: If degradation is minor (<10%), perform an Acid-Base Extraction (see Section 4) to remove neutral polymers.[1]

Scenario B: "There is a white solid crust forming on the surface of my oil."

Diagnosis: Carbamate Formation.[1][3][4][5] Cause: The secondary amine reacted with atmospheric

.[1][3] This is common if the container was opened frequently without an inert gas purge.[1] Action:

• Do NOT Discard. This reaction is reversible.[1]

• Degassing: Dissolve the material in a solvent (e.g., Dichloromethane) and wash with dilute NaOH.[1] Alternatively, mild heating under high vacuum can sometimes reverse the reaction, releasing

  .[1]

Scenario C: "The LC-MS shows a mass of M+16 or M+32."

Diagnosis: N-Oxide or S-Oxide formation.[1] Cause: Peroxide contaminants in aged solvents (like THF or Ether) or simple air oxidation.[1] Action:

• Prevention: Always use fresh, inhibitor-free solvents.[1]

• Purification: S-oxides are difficult to revert.[1] Chromatographic purification is required.[1]

Rescue Protocol: Acid-Base Purification

If your batch of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine (Free Base) has degraded or absorbed

, use this standard chemical rescue workflow.

Reagents Needed:

• Dichloromethane (DCM) or Ethyl Acetate[1]

• 1M Hydrochloric Acid (HCl)[1]

• 1M Sodium Hydroxide (NaOH)[1]

• Magnesium Sulfate (

  )[1]

Workflow Logic

The amine is basic; impurities (thiophene polymers) are usually neutral.[1] We exploit this difference.

Figure 2: Acid-Base extraction workflow to isolate the basic amine from neutral oxidative byproducts.[1]

Frequently Asked Questions (FAQ)

Q: Can I store the free base in plastic (polypropylene) tubes? A: No. Secondary amines can leach plasticizers from lower-grade plastics.[1] Furthermore, plastics are permeable to oxygen over time.[1] Always use glass (borosilicate) with a tight-sealing phenolic or Teflon-lined cap.[1]

Q: Is the HCl salt hygroscopic? A: Yes. Most amine hydrochloride salts are hygroscopic.[1] If stored in a humid environment without a desiccator, the solid may become a sticky gum.[1] This does not necessarily mean it has degraded chemically, but it makes handling difficult and alters the molecular weight (due to water mass).[1] Dry under high vacuum over

if necessary.[1]

Q: I see a "M+14" peak in my Mass Spec. What is it? A: This is likely a methylation artifact if you used Methanol as a solvent, or potentially an oxidation to a carbonyl if the ethyl chain was attacked (less likely).[1] However, for this specific molecule, check if you have inadvertently formed a salt with a solvent impurity.[1]

Q: How do I weigh out the free base if it's an oil? A: Do not weigh directly into the reaction vessel if precision is critical. Weigh by difference using a syringe, or prepare a stock solution in dry DCM or Toluene and dispense volumetrically.

References

• Thiophene Oxidation Mechanisms

  • Dansette, P. M., et al. (2005).[1] Metabolic Activation of Thiophenes: S-Oxidation and Dimerization. This paper details the mechanism of thiophene S-oxide formation and subsequent polymerization.[1]

  • Source:[1]

• Amine-CO2 Reaction (Carbamate Formation)

  • Bao, Z., et al. (2011).[1] Adsorption of CO2 by Amines. Explains the reversible reaction between secondary amines and carbon dioxide to form carbamates.[1][6]

  • Source:[1]

• General Handling of Lab Chemicals

  • National Research Council.[1] (2011).[1][7] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

  • Source:[1][7]

• Purification of Amines

  • Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] (Standard reference for Acid-Base extraction protocols).

  • Source:[1]

Sources

• 1. Thiophene - Wikipedia [en.wikipedia.org]
• 2. Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanistic insights into carbamate formation from CO 2 and amines: the role of guanidine–CO 2 adducts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY01433A [pubs.rsc.org]
• 4. Thiophene synthesis [organic-chemistry.org]
• 5. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine

For professionals in research, discovery, and drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and responsible disposal. This guide provides a detailed protocol for the proper disposal of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine, a compound characterized by its amine group and substituted thiophene ring. In the absence of a specific Safety Data Sheet (SDS) for this novel compound, this document synthesizes established best practices for handling amine and thiophene-containing molecules to ensure the safety of laboratory personnel and environmental stewardship.

Pre-Disposal Risk Assessment: Understanding the Compound

A thorough understanding of the potential hazards associated with Butyl[1-(3-methylthiophen-2-yl)ethyl]amine is the foundation of its safe disposal. This involves a critical evaluation of its constituent functional groups: the amine and the substituted thiophene.

• Amine Group: Amines are organic bases and can be corrosive.[1] They may also possess a strong, unpleasant odor.[2] Depending on their structure, some amines can be toxic or cause skin and eye irritation.[3][4]

• Thiophene Moiety: Thiophene and its derivatives are known to be flammable, and their vapors can be harmful if inhaled, potentially causing respiratory irritation, dizziness, or other central nervous system effects.[5][6][7] Some thiophene-containing compounds have been associated with toxicity through metabolic activation.[8]

Given these characteristics, Butyl[1-(3-methylthiophen-2-yl)ethyl]amine should be treated as a hazardous substance.

Table 1: Hazard Profile of Functional Moieties

Functional Group	Potential Hazards	Disposal Considerations
Amine	Corrosive, Basic, Potential Toxicity, Strong Odor	Neutralization of pH, Segregation from acids and oxidizers, Collection as hazardous waste
Thiophene	Flammable, Harmful Vapors, Potential for toxic metabolic byproducts	Collection in a flammable waste stream, Avoidance of ignition sources, Use in well-ventilated areas

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling Butyl[1-(3-methylthiophen-2-yl)ethyl]amine for disposal, it is imperative to be outfitted with the appropriate personal protective equipment.

• Eye Protection: Chemical safety goggles are mandatory to protect against potential splashes.

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A flame-resistant laboratory coat should be worn to protect from spills and splashes.

• Respiratory Protection: If handling outside of a certified chemical fume hood, a respirator may be necessary. Consult with your institution's Environmental Health and Safety (EHS) department for specific recommendations.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

3.1. Waste Segregation: The Cornerstone of Safe Disposal

Proper segregation of chemical waste is critical to prevent dangerous reactions.[3]

• Step 1: Identification and Classification: Classify Butyl[1-(3-methylthiophen-2-yl)ethyl]amine waste as a flammable organic liquid containing nitrogen and sulfur.

• Step 2: Separate Collection: Collect waste Butyl[1-(3-methylthiophen-2-yl)ethyl]amine in a dedicated, properly labeled waste container. Do not mix it with other waste streams such as halogenated solvents, strong acids, bases, or oxidizers.[9]

3.2. Waste Collection and Container Management

• Step 1: Container Selection: Use a container made of a material compatible with the chemical. For flammable organic liquids, a high-density polyethylene (HDPE) or glass container is typically appropriate. The container must have a secure, tight-fitting lid.[10]

• Step 2: Labeling: The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"[11]

  • The full chemical name: "Butyl[1-(3-methylthiophen-2-yl)ethyl]amine"

  • The primary hazards: "Flammable," "Corrosive," "Toxic"

  • The date of accumulation

• Step 3: Storage: Store the waste container in a designated satellite accumulation area (SAA) that is well-ventilated and away from sources of ignition.[3][11] The storage area should have secondary containment to capture any potential leaks.

3.3. Disposal Pathway

Disposal of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine should be managed through your institution's certified hazardous waste disposal program.

• Step 1: Neutralization (for dilute aqueous solutions only): For very small quantities of dilute aqueous solutions, neutralization may be an option before collection. Slowly add a dilute acid (e.g., 1M HCl) to the amine solution while stirring in a fume hood. Monitor the pH until it is in the neutral range (pH 6-8).[2] However, given the thiophene moiety, this neutralized solution should still be collected as hazardous waste. Do not attempt to neutralize concentrated Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

• Step 2: Arrange for Pickup: Once the waste container is ready for disposal, follow your institution's procedures to request a pickup from the EHS department or their designated hazardous waste contractor.[3]

Important Note: Never dispose of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine down the drain or in the regular trash.[2][3] This can lead to environmental contamination and potential damage to plumbing infrastructure.

Emergency Procedures: Preparedness is Key

In the event of a spill or exposure, immediate and appropriate action is crucial.

• Spill Response:

  • Evacuate the immediate area.

  • If the spill is small and you are trained to handle it, use an appropriate absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent) to contain the spill.[4]

  • Collect the absorbed material in a sealed container and label it as hazardous waste.

  • For large spills, evacuate the area and contact your institution's emergency response team.

• Exposure Response:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1]

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

  • Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.[1]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

Caption: Disposal Workflow for Butyl[1-(3-methylthiophen-2-yl)ethyl]amine.

By adhering to these procedures, researchers can ensure the safe and environmentally responsible disposal of Butyl[1-(3-methylthiophen-2-yl)ethyl]amine, thereby upholding the principles of laboratory safety and regulatory compliance.

References

• Benchchem. Proper Disposal of m-PEG9-Amine: A Guide for Laboratory Professionals. 12

• Collect and Recycle. Amine Disposal For Businesses. 3

• Cornell University Environmental Health and Safety. Guide for Drain Disposal of Laboratory Chemicals. 2

• Santa Cruz Biotechnology. Thiophene Safety Data Sheet. 5

• ScienceDirect. Safety evaluation of substituted thiophenes used as flavoring ingredients. 13

• Fisher Scientific. 2-Thiophenemethylamine Safety Data Sheet. 4

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Thiophene. 6

• ECHEMI. Thiophene SDS. 7

• CPAchem. 3-Methyl-1-butanethiol Safety Data Sheet. 14

• University of British Columbia. In-Laboratory Treatment of Chemical Waste. 15

• ACS Publications. Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. 8

• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures. 16

• The University of Texas at Austin. Procedures for Disposal of Hazardous Waste. 10

• Auburn University. Chemical Waste Management Guide. 9

• TCI Chemicals. 3-Butylthiophene Safety Data Sheet. 17

• Purdue University. Guidelines: Handling and Disposal of Chemicals. 11

• Sigma-Aldrich. Safety Data Sheet.

• BLDpharm. Butyl[1-(3-methylthiophen-2-yl)ethyl]amine. 18

• Fisher Scientific. 3-Butenylamine Safety Data Sheet. 1

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